Cas no 61574-62-7 (Butanoic acid, 2-hydroxy-3-methyl-, butyl ester)

Butanoic acid, 2-hydroxy-3-methyl-, butyl ester structure
61574-62-7 structure
Product Name:Butanoic acid, 2-hydroxy-3-methyl-, butyl ester
CAS No:61574-62-7
MF:C9H18O3
MW:174.237423419952
CID:474312
PubChem ID:21537232
Update Time:2025-04-19

Butanoic acid, 2-hydroxy-3-methyl-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-hydroxy-3-methyl-, butyl ester
    • butyl 2-hydroxy-3-methylbutanoate
    • 61574-62-7
    • DTXSID10615725
    • Inchi: 1S/C9H18O3/c1-4-5-6-12-9(11)8(10)7(2)3/h7-8,10H,4-6H2,1-3H3
    • InChI Key: VXUVBOGICLWRNR-UHFFFAOYSA-N
    • SMILES: O(C(C(C(C)C)O)=O)CCCC

Computed Properties

  • Exact Mass: 174.12564
  • Monoisotopic Mass: 174.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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